molecular formula C10H12O4 B8527532 Methyl 2-(2-hydroxy-5-methoxyphenyl)acetate CAS No. 441356-57-6

Methyl 2-(2-hydroxy-5-methoxyphenyl)acetate

Cat. No.: B8527532
CAS No.: 441356-57-6
M. Wt: 196.20 g/mol
InChI Key: IGMGKSSWAKGQLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(2-hydroxy-5-methoxyphenyl)acetate is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

441356-57-6

Molecular Formula

C10H12O4

Molecular Weight

196.20 g/mol

IUPAC Name

methyl 2-(2-hydroxy-5-methoxyphenyl)acetate

InChI

InChI=1S/C10H12O4/c1-13-8-3-4-9(11)7(5-8)6-10(12)14-2/h3-5,11H,6H2,1-2H3

InChI Key

IGMGKSSWAKGQLD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)O)CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-methoxy-2-methoxymethoxybenzaldehyde (9.25 g), methyl methylthiomethyl sulfoxide (11.7 g), 40% solution of benzyltrimethylammonium hydroxide in methanol (10 mL) and tetrahydrofuran (200 mL) heated under reflux for 20 hrs. Water was added to the reaction mixture and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated. A mixture of the obtained residue and 10% hydrogen chloride-methanol (80 mL) was heated under reflux for 15 hrs. The reaction mixture was concentrated, and ethyl acetate was added to the residue. The organic layer was washed successively with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated. The obtained residue was subjected to silica gel column chromatography to give crystals (4.88 g, 53%) of methyl 2-(2-hydroxy-5-methoxyphenyl)acetate from a fraction eluted with ethyl acetate-hexane (1:4, v/v). Recrystallization from ethyl acetate-hexane gave colorless prism crystals. melting point: 69-70° C.
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9.25 g
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11.7 g
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10 mL
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200 mL
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